Cas no 6961-62-2 (9H-Purine,6-chloro-9-cycloheptyl-)

• Product Name: 9H-Purine,6-chloro-9-cycloheptyl-
• CAS No: 6961-62-2
• MF: C₁₂H₁₅ClN₄
• MW: 250.727300882339
• CID: 503281
• PubChem ID: 247680
• Update Time: 2025-04-19

9H-Purine,6-chloro-9-cycloheptyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-chloro-9-cycloheptyl-
• 6-chloro-9-cycloheptylpurine
• 6-chloro-9-cycloheptyl-9h-purine
• AC1L6KS5
• AC1Q3SVK
• AR-1H1388
• CTK5D0616
• NSC62735
• 6961-62-2
• NSC-62735
• DTXSID90289680

• Inchi： 1S/C12H15ClN4/c13-11-10-12(15-7-14-11)17(8-16-10)9-5-3-1-2-4-6-9/h7-9H,1-6H2
• InChI Key： LWLHORDRKKHLNF-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)C1CCCCCC1

Computed Properties

• Exact Mass: 250.09875
• Monoisotopic Mass: 250.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 416.1°C at 760 mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.706
• PSA: 43.6
• LogP: 3.37500